BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for DCG-04
Labeling of Cultured Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DCG04

Cat. No.: B15353079

For Researchers, Scientists, and Drug Development
Professionals

Introduction

DCG-04 is a potent, irreversible, and activity-based probe (ABP) designed to specifically target
and covalently modify the active site of cysteine cathepsins.[1][2][3] Structurally, it is a
biotinylated derivative of the natural product E-64, featuring an epoxide electrophile that forms
a stable thioether bond with the catalytic cysteine residue in the active site of these proteases.
[4][5][6] This targeted labeling allows for the specific detection and quantification of active
cysteine cathepsins within complex biological samples, such as cell lysates and intact cultured
cells.[7][8][9] The biotin tag enables subsequent detection and purification of the labeled
enzymes using streptavidin-based methods.[10] This document provides detailed protocols for
the use of DCG-04 in cultured cells, offering valuable insights for researchers in cell biology,
immunology, and cancer biology, as well as for professionals in drug development targeting
cysteine proteases.

Principle of DCG-04 Labeling

DCG-04 acts as a mechanism-based inhibitor. The epoxide ring is subject to nucleophilic attack
by the active site cysteine of a target protease. This reaction is facilitated by the peptide
backbone of DCG-04, which directs the probe to the active site. The resulting covalent bond
formation is essentially irreversible, leading to the specific labeling of active proteases. Inactive
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pro-enzymes or inhibitor-bound enzymes will not be labeled. This activity-dependent labeling is

a key advantage of DCG-04 over antibody-based methods that detect both active and inactive

forms of an enzyme.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the successful application of

DCG-04 labeling in cultured cells, derived from various studies.

Table 1: Recommended DCG-04 Concentration Ranges for Labeling

Recommended

Application CelllLysate Type . Reference
Concentration
] J774 Macrophage
In vitro (Cell Lysates) 1-10uM [9]
Lysates
_ RAW264.7
In vitro (Cell Lysates) 1-10puM [1]
Macrophage Lysates
In vitro (Cell Lysates) Rat Liver Lysates 1-5uM [7]
In vivo (Intact Cells) KG-1 Cells 5uM [7]
In vivo (Intact Cells) Macrophages Up to 13 uM [1]
Table 2: Typical Incubation Times and Temperatures
o . ) Incubation
Application Incubation Time Reference
Temperature

In vitro (Cell Lysates)

30 - 60 minutes

Room Temperature or
37°C

[71°]

In vivo (Intact Cells)

30 minutes - 1 hour

37°C

[1](7]
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Cysteine Cathepsin Activity and DCG-04 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. renaissance.stonybrookmedicine.edu [renaissance.stonybrookmedicine.edu]

2. Activity Based Probes as a tool for Functional Proteomic Analysis of Proteases - PMC
[pmc.ncbi.nlm.nih.gov]

. med.stanford.edu [med.stanford.edu]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. Development of activity-based probes for cathepsin X - PMC [pmc.ncbi.nlm.nih.gov]

. medchemexpress.com [medchemexpress.com]

°
(] [00] ~ » (621 iy w

. Analysis of Protease Activity in Live Antigen-presenting Cells Shows Regulation of the
Phagosomal Proteolytic Contents During Dendritic Cell Activation - PMC
[pmc.ncbi.nlm.nih.gov]

e 10. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for DCG-04 Labeling of
Cultured Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15353079#dcg04-labeling-protocol-for-cultured-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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